Cas no 1261644-95-4 (4'-Iodo-3'-(trifluoromethoxy)propiophenone)

• Product Name: 4'-Iodo-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261644-95-4
• MF: C₁₀H₈F₃IO₂
• MW: 344.069005966187
• CID: 4965107
• Update Time: 2025-10-28

4'-Iodo-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Iodo-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H8F3IO2/c1-2-8(15)6-3-4-7(14)9(5-6)16-10(11,12)13/h3-5H,2H2,1H3
• InChI Key： POLYLOQBNSHIBA-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1OC(F)(F)F)C(CC)=O

Computed Properties

• Exact Mass: 343.95211 g/mol
• Monoisotopic Mass: 343.95211 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 344.07

Additional information on 4'-Iodo-3'-(trifluoromethoxy)propiophenone

Research Brief on 4'-Iodo-3'-(trifluoromethoxy)propiophenone (CAS: 1261644-95-4): Recent Advances and Applications

4'-Iodo-3'-(trifluoromethoxy)propiophenone (CAS: 1261644-95-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of 4'-Iodo-3'-(trifluoromethoxy)propiophenone as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals. Its trifluoromethoxy and iodo substituents contribute to its reactivity and make it a valuable building block in medicinal chemistry. Studies have demonstrated its utility in the synthesis of compounds targeting neurological disorders, inflammation, and metabolic diseases.

One of the most notable findings is the compound's potential as a modulator of specific enzyme systems. Research published in 2023 indicates that derivatives of 4'-Iodo-3'-(trifluoromethoxy)propiophenone exhibit inhibitory effects on certain kinases involved in inflammatory pathways. This suggests its applicability in designing new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological applications, recent advancements in synthetic methodologies have improved the efficiency and yield of producing 4'-Iodo-3'-(trifluoromethoxy)propiophenone. Novel catalytic systems and green chemistry approaches have been employed to optimize its synthesis, reducing environmental impact and cost. These developments are crucial for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance its bioavailability and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic agents.

In conclusion, 4'-Iodo-3'-(trifluoromethoxy)propiophenone represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique chemical properties and broad applicability underscore its importance in current research. Future studies will likely explore its potential in other therapeutic areas and further refine its synthetic pathways to maximize its utility in pharmaceutical development.